Cas no 94021-22-4 (2-(1-Piperazinyl)pyrimidine dihydrochloride)

2-(1-Piperazinyl)pyrimidine dihydrochloride is a heterocyclic organic compound featuring a piperazine-pyrimidine core, commonly utilized as a versatile intermediate in pharmaceutical and chemical synthesis. Its dihydrochloride salt form enhances solubility and stability, making it suitable for various research and industrial applications. The compound's pyrimidine moiety offers a reactive site for further functionalization, while the piperazine group provides a flexible scaffold for developing biologically active molecules. This reagent is particularly valuable in medicinal chemistry for the design of kinase inhibitors, receptor modulators, and other therapeutic agents. Its high purity and well-defined structure ensure reliable performance in synthetic workflows.
2-(1-Piperazinyl)pyrimidine dihydrochloride structure
94021-22-4 structure
Product Name:2-(1-Piperazinyl)pyrimidine dihydrochloride
CAS No:94021-22-4
MF:C8H13ClN4
MW:200.66861987114
MDL:MFCD00012779
CID:91091
PubChem ID:11680272
Update Time:2025-05-28

2-(1-Piperazinyl)pyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(Piperazin-1-yl)pyrimidine dihydrochloride
    • 2-(1-Piperazinyl)pyrimidine Dihydrochloride
    • 1-(2-Pyrimidinyl)piperazine dihydrochloride
    • 2-piperazin-1-ylpyrimidine,dihydrochloride
    • 1-(2-PyriMidyl)piperazine Dihydrochloride
    • Pyrimidine,2-(1-piperazinyl)-, dihydrochloride (9CI)
    • 4-(Pyrimidin-2-yl)piperazinedihydrochloride
    • N-(2-Pyrimidinyl)piperazine dihydrochloride
    • NIH 10854
    • 1-(2-Pyrimidinyl)piperazinedihydrochloride
    • 2-Piperazinylpyrimidine dihydrochloride
    • 2-Piperazinylpyrimidine HCl
    • 2-piperazin-1-ylpyrimidine Dihydrochloride
    • Pyrimidine, 2-(1-piperazinyl)-, dihydrochloride
    • 2-Piperazino-pyrimidine
    • PubChem7349
    • 1-(2-pyrim-idyl) -piperazine
    • ZNZGJSLHXO
    • Pyrimidine, 2-(1-piperazinyl)-, dihydrochloride (9CI)
    • 4-(Pyrimidin-2-yl)piperazine dihydrochloride
    • A844788
    • 1-(2-pyrimidyl) piperazine dihydrochloride
    • 2-(1-Piperazinyl)pyrimidine DiHCl
    • EN300-20361
    • DTXCID70162725
    • 94021-22-4
    • 1-(pyrimidin-2-yl)piperazine dihydrochloride
    • AKOS015845247
    • AC-2587
    • 2-(1-PIPERAZINYL)PYRIMIDINE 2HCL
    • 2-(1-Piperazinyl)pyrimidineDihydrochloride
    • DTXSID70240234
    • SY002262
    • EINECS 301-415-2
    • 2-piperazin-1-ylpyrimidine;dihydrochloride
    • 1-(2-pyrimidinyl) piperazine dihydrochloride
    • P1119
    • 2-(1-piperazinyl)-pyrimidine 2HCl
    • 1- (2-pyrimidyl)piperazine dihydrochloride
    • SCHEMBL101561
    • 1-(pyrimidyl)piperazine dihydrochloride
    • S12152
    • CS-W004148
    • BP-20149
    • NS00092865
    • 4-pyrimidin-2-ylpiperazine dihydrochloride
    • PYRIMIDINYLPIPERAZINE DIHYDROCHLORIDE
    • 1-(2-Pyrimidyl)piperazine dihydrochloride, >=96.0% (HPLC)
    • 1-(2-Pyrimidyl)piperazine dihydrochloride, 98%
    • BS-3638
    • DB-057461
    • F0001-0751
    • SLC2P2PLG8
    • n-(2-pyrimidyl)piperazine dihydrochloride
    • MFCD00012779
    • 1-(2-Pyrimidyl)-piperazine dihydrochloride
    • 1-PP dihydrochloride
    • 2-Piperazinopyrimidine dihydrochloride
    • 2-(1-Piperazinyl)pyrimidine dihydrochloride
    • MDL： MFCD00012779
    • Inchi： 1S/C8H12N4.ClH/c1-2-10-8(11-3-1)12-6-4-9-5-7-12;/h1-3,9H,4-7H2;1H
    • InChI Key： NWJLHLTVRVTJGR-UHFFFAOYSA-N
    • SMILES： Cl.N1C(N2CCNCC2)=NC=CC=1
    • BRN： 151178

Computed Properties

  • Exact Mass: 236.06000
  • Monoisotopic Mass: 236.059552
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 41

Experimental Properties

  • Color/Form: White powder
  • Melting Point: 282-287 °C (lit.)
    282-287 °C
  • Boiling Point: 304.6°Cat760mmHg
  • Flash Point: 138℃
  • PSA: 41.05000
  • LogP: 1.88400
  • Sensitiveness: Hygroscopic
  • Solubility: dissolve in water

2-(1-Piperazinyl)pyrimidine dihydrochloride Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • FLUKA BRAND F CODES：3-10
  • RTECS：UV9702000
  • Hazardous Material Identification： Xi
  • Storage Condition：Store at room temperature
  • Risk Phrases：R36/37/38

2-(1-Piperazinyl)pyrimidine dihydrochloride Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1-Piperazinyl)pyrimidine dihydrochloride Pricemore >>

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2-(1-Piperazinyl)pyrimidine dihydrochloride Production Method

Production Method 1

780705-64-8 780705-64-8
94021-22-4 94021-22-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  1 - 24 h, rt
Reference
Preparation of (4-piperazin-1-yl)-4-alkyl-phthalazin-1(2H)-one compounds and analogs as poly(adp-ribose) polymerase 7 inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

94021-22-4 94021-22-4
Reaction Conditions
Reference
Potential cholinergic and anticholinergic compounds: synthesis of 2,8-substituted 2,8-diazaspiro[4,5]decane-1,3-diones
Valenta, Vladimir; Holubek, Jiri; Svatek, Emil; Protiva, Miroslav, Collection of Czechoslovak Chemical Communications, 1990, 55(9), 2304-16

Production Method 3

94021-22-4 94021-22-4
Reaction Conditions
Reference
1-(2-Pyrimidyl)piperazine derivatives as TNF-α formation inhibitors for treatment of related diseases
, Japan, , ,

2-(1-Piperazinyl)pyrimidine dihydrochloride Raw materials

2-(1-Piperazinyl)pyrimidine dihydrochloride Preparation Products

2-(1-Piperazinyl)pyrimidine dihydrochloride Related Literature

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